Cas no 65-47-4 (Cytidine-5'-triphosphate)

Cytidine-5'-triphosphate structure
Cytidine-5'-triphosphate structure
Product Name:Cytidine-5'-triphosphate
CAS No:65-47-4
MF:C9H16N3O14P3
MW:483.156325340271
CID:505857
PubChem ID:6176
Update Time:2025-04-19

Cytidine-5'-triphosphate Chemical and Physical Properties

Names and Identifiers

    • Cytidine 5'-(tetrahydrogen triphosphate)
    • 5'-CYTIDYLATE TRIPHOSPHATE
    • CTP
    • 5'-cytidylate triphosphate (CTP)
    • CYTIDINE 5'-TRIPHOSPHATE
    • cytidine triphosphate-Na2
    • cytidine-5'-triphosphate
    • cytidinetriphosphate
    • cytosine-5'-triphosphate
    • H4ctp
    • Cytidine 5'-triphosphoric acid
    • Rubella E1 envelope protein
    • DB02431
    • Cytidine 3'-triphosphate
    • CHEMBL223533
    • HY-125818
    • Cytidine, mono(tetrahydrogen triphosphate) (ester)
    • Brain-1 protein, mouse
    • GTPL1741
    • 1wvc
    • [(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl (hydroxy-phosphonooxyphosphoryl) hydrogen phosphate
    • 147258-10-4
    • Cytidine triphosphate
    • EINECS 200-611-4
    • 2ad5
    • bmse000277
    • [[(2R,3S,4R,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
    • ((2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
    • ARA-CYTIDINE TRIPHOSPHATE
    • ({[({[(2R,3S,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)phosphonic acid
    • 2(1H)-Pyrimidinone, 4-amino-1-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-.beta.-D-ribofuranosyl]-
    • BRN 0071190
    • SCHEMBL104629
    • 65-47-4
    • [[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
    • CHEBI:17677
    • 5'-CTP
    • CYTIDINE-5/'-TRIPHOSPHATE DISODIUM SALT
    • A805056
    • CYTIDINE, 5'-(TETRAHYDROGEN TRIPHOSPHATE)
    • F82425
    • 5 inverted exclamation marka-CTP pound not3Na
    • 123334-07-6
    • C00063
    • Cytidine 5' Triphosphate
    • CS-0100072
    • K0118UX80T
    • [[[(2R,3S,4R,5R)-5-(4-Amino-2-oxo-pyrimidin-1-yl)-3,4-dihydroxy-oxolan-2-yl]methoxy-hydroxy-phosphoryl]oxy-hydroxy-phosphoryl]oxyphosphonic acid
    • Cytidine 5'-(tetrahydrogen triphosphate) (8CI,9CI)
    • Cytidine5'-(tetrahydrogentriphosphate)
    • 5'-(tetrahydrogen triphosphate) cytidine
    • CYTIDINE TRIPHOSPHATE [WHO-DD]
    • Cytidine mono
    • Q409648
    • UNII-K0118UX80T
    • Cytidine 5-Prime-Triphosphate
    • Cytidine mono(tetrahydrogen triphosphate) (ester)
    • Cystetine Triphosphate
    • BDBM50454133
    • AKOS016843990
    • Deoxycytosine triphosphate
    • disodium [[[5-(4-amino-2-oxo-pyrimidin-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl]oxy-oxido-phosphoryl] hydrogen phosphate;Cytidine-5'-triphosphoric acid disodium salt
    • 4-25-00-03676 (Beilstein Handbook Reference)
    • 131016-01-8
    • DTXSID70889324
    • Cytidine-5'-(tetrahydrogen triphosphate)
    • SCHEMBL25201848
    • 81012-87-5
    • PCDQPRRSZKQHHS-XVFCMESISA-N
    • Cytidine-5'-triphosphate
    • MDL: MFCD00047493
    • Inchi: 1S/C9H16N3O14P3/c10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(24-8)3-23-28(19,20)26-29(21,22)25-27(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,22)(H2,10,11,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1
    • InChI Key: PCDQPRRSZKQHHS-XVFCMESISA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O

Computed Properties

  • Exact Mass: 482.98458
  • Monoisotopic Mass: 482.984512
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 855
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _5.6
  • Topological Polar Surface Area: 268

Experimental Properties

  • Color/Form: White powder
  • PSA: 268.2
  • LogP: -1.63080

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